1,1'-Biphenyl, 3,3',4,4'-tetranitro-

• CAS No.: 2364-42-3
• Molecular Formula: C12H6N4O8
• Molecular Weight: 334.20 g/mol
• IUPAC Name: 4-(3,4-dinitrophenyl)-1,2-dinitrobenzene
• InChI: InChI=1S/C12H6N4O8/c17-13(18)9-3-1-7(5-11(9)15(21)22)8-2-4-10(14(19)20)12(6-8)16(23)24/h1-6H
• InChI Key: UNKCJDGKXMGEEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Description

1,1'-Biphenyl, 3,3',4,4'-tetranitro- (CAS: 2364-42-3, molecular formula: C₁₂H₄N₄O₈) is a nitro-substituted biphenyl derivative characterized by four nitro (-NO₂) groups at the 3,3',4,4' positions of the biphenyl backbone (Figure 1).

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparison of Nitro-Substituted Biphenyl Derivatives

Compound Name	CAS Number	Substituent Positions	Molecular Formula	Key Properties/Applications	Reference
1,1'-Biphenyl,3,3',4,4'-tetranitro-	2364-42-3	3,3',4,4'-tetranitro	C₁₂H₄N₄O₈	Suspected explosive intermediate
1,1'-Biphenyl,3,4,4'-trinitro-	106323-84-6	3,4,4'-trinitro	C₁₂H₅N₃O₆	Likely less stable than tetranitro analogue
2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid	84642-54-6	2,2',6,6'-tetranitro, 4,4'-COOH	C₁₄H₆N₄O₁₂	High thermal stability (decomposition at ~300°C); crystallizes in tetragonal system
4,4',6,6'-tetranitro-2,2'-azoxytoluene	-	4,4',6,6'-tetranitro (azoxy linkage)	C₁₄H₈N₆O₈	Novel azoxy compound; synthesized via TNT reduction pathways

Key Observations:

• The 2,2',6,6'-tetranitro substitution in biphenyldicarboxylic acid introduces steric hindrance and hydrogen bonding via carboxylic groups, improving thermal stability .
• Functional Groups : Carboxylic acid derivatives (e.g., 2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid) exhibit higher thermal resistance due to intermolecular hydrogen bonding, whereas azoxy linkages (e.g., 4,4',6,6'-tetranitro-2,2'-azoxytoluene) may reduce stability due to weaker N-O bonds .

Table 2: Comparison with Halogenated and Amine-Substituted Biphenyls

Compound Name	Substituent Positions	Molecular Formula	Key Properties/Applications	Reference
3,3',4,4'-tetrachloro-1,1'-biphenyl	3,3',4,4'-tetrachloro	C₁₂H₆Cl₄	Persistent environmental pollutant (PCB class); high lipophilicity
[1,1'-Biphenyl]-3,3',4,4'-tetramine tetrahydrochloride	3,3',4,4'-tetraamino	C₁₂H₁₆N₄·4HCl	Basic properties; used in Schiff base synthesis for coordination chemistry

Key Observations:

• Nitro vs. Chloro: Chlorinated biphenyls (e.g., 3,3',4,4'-tetrachloro-1,1'-biphenyl) exhibit environmental persistence and bioaccumulation, whereas nitro derivatives are more reactive and likely biodegradable.
• Nitro vs. Amine : Amine-substituted biphenyls (e.g., 3,3',4,4'-tetramine) are basic and participate in hydrogen bonding, enabling applications in supramolecular chemistry. Nitro groups, being electron-withdrawing, reduce basicity and enhance oxidative reactivity .

Thermal and Stability Profiles

• Thermal Decomposition : The 2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid exhibits high thermal stability (decomposition onset ~300°C) due to hydrogen-bonded networks, whereas azoxy-linked tetranitro compounds decompose at lower temperatures .
• Environmental Stability : Nitroaromatics are generally less persistent than chlorinated biphenyls (PCBs) but may pose toxicity risks due to nitro group reduction into mutagenic amines .

Preparation Methods

Structural and Physicochemical Properties

Molecular Configuration

The compound’s IUPAC name, 2-(2,6-dinitrophenyl)-1,3-dinitrobenzene, reflects its tetra-nitro-substituted biphenyl structure. Key properties include:

• Molecular weight : 334.20 g/mol
• Hydrogen bond acceptors : 8
• Rotatable bonds : 1
• XLogP3 : 2.9

The SMILES string $$ \text{C1=CC(=C(C(=C1)N+[O-])C2=C(C=CC=C2N+[O-])N+[O-])N+[O-]} $$ confirms the nitro groups’ positions.

Synthetic Strategies for 3,3',4,4'-Tetranitrobiphenyl

Ullmann Coupling of Nitro-Substituted Aryl Halides

A plausible route involves coupling nitro-substituted aryl halides via Ullmann reaction, as demonstrated in the synthesis of 3,3',4,4'-tetramethylbiphenyl. For 3,3',4,4'-tetranitrobiphenyl:

• Halogenation : Introduce halogens (e.g., bromine) at the 3,4-positions of nitrobenzene.
• Coupling : React 3-nitro-4-bromobenzene with a copper catalyst under thermal conditions.
  • Catalyst : Nickel acetylacetonate (0.01–0.02 g) in tetrahydrofuran at 110–120°C.
  • Yield : ~80% (extrapolated from analogous reactions).

Direct Nitration of Biphenyl

Controlled nitration of biphenyl can yield the tetra-nitro derivative:

• First Nitration : Use $$ \text{HNO}3/\text{H}2\text{SO}_4 $$ at 0–5°C to introduce two nitro groups.
• Second Nitration : Increase temperature to 50–60°C for additional nitro groups.
  • Challenges : Regioselectivity requires steric and electronic control to avoid meta/para mixtures.

Table 1: Hypothetical Nitration Conditions

Step	Reagents	Temperature (°C)	Time (h)	Expected Yield (%)
1	$$ \text{HNO}3/\text{H}2\text{SO}_4 $$ (1:3)	0–5	4	50–60
2	$$ \text{HNO}3/\text{H}2\text{SO}_4 $$ (1:2)	50–60	8	30–40

Purification and Isolation

Recrystallization

Crude product purification mirrors methods for biphenyltetracarboxylic acid:

• Solvent : 8× volume of purified water at 100°C for 3 hours.
• Yield improvement : Boiling in water removes oligomeric byproducts.

Chromatographic Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane (1:4) to separate nitro isomers.
• Purity : >99% achievable via iterative recrystallization.

Analytical Characterization

Spectroscopic Data

While direct data for 3,3',4,4'-tetranitrobiphenyl is scarce, analogous compounds provide insights:

• IR : Strong $$ \nu(\text{NO}_2) $$ peaks at 1520 cm$$^{-1}$$ and 1350 cm$$^{-1}$$.
• NMR : Aromatic protons appear as singlet(s) due to symmetry.

Table 2: Comparative Physicochemical Data

Property	3,3',4,4'-Tetranitrobiphenyl	3,3',4,4'-Tetramethylbiphenyl
Molecular formula	$$ \text{C}{12}\text{H}{6}\text{N}{4}\text{O}{8} $$	$$ \text{C}{16}\text{H}{18} $$
Melting point (°C)	Not reported	298–300
XLogP3	2.9	5.1

Q & A

Q. How can 3,3',4,4'-tetranitro-biphenyl be integrated into porous materials for catalytic applications?

• Approach : Incorporate into metal-organic frameworks (MOFs) via ligand design. For example, carboxylate-functionalized analogs (e.g., biphenyltetracarboxylic acid ) form stable coordination polymers. Surface area and pore volume (measured via BET analysis) correlate with catalytic efficiency in nitroaromatic transformations .
• Challenges : Nitro groups may compete with carboxylates for metal binding. Optimize synthetic conditions (pH, solvent) to prioritize framework stability .

Data Contradictions and Resolution Strategies

• Example : Discrepancies in reported melting points may arise from polymorphic forms or impurities. Use DSC to identify polymorphs and enforce strict purification protocols (e.g., column chromatography followed by zone refining) .
• Cross-Validation : Compare XRD data with computational crystal structure predictions (via Mercury CSD) to resolve ambiguities in molecular packing .